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Compound of Interest

Compound Name: 2-Chloro-5-iodobenzaldehyde

Cat. No.: B1289146 Get Quote

For Immediate Reference: Essential Safety and Disposal Information

Proper disposal of 2-Chloro-5-iodobenzaldehyde is crucial for laboratory safety and

environmental protection. This compound is a halogenated aromatic aldehyde and must be

treated as hazardous chemical waste. Under no circumstances should it be disposed of down

the drain or in regular trash. The primary disposal method is incineration at a licensed and

approved waste disposal facility. This guide provides detailed procedures for researchers,

scientists, and drug development professionals to manage and dispose of this chemical

responsibly, ensuring compliance with regulatory standards and minimizing risks.

Quantitative Data Summary
The following table summarizes key data for 2-Chloro-5-iodobenzaldehyde and general

parameters for the disposal of halogenated organic waste. Note that a specific, comprehensive

Safety Data Sheet (SDS) for 2-Chloro-5-iodobenzaldehyde was not available; therefore,

some data is based on closely related compounds and general chemical waste guidelines.
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Parameter Value/Information Source/Comment

Chemical Name 2-Chloro-5-iodobenzaldehyde -

CAS Number 256925-54-9 [1][2]

Molecular Formula C₇H₄ClIO [1]

Primary Hazards

Skin irritant, serious eye

irritant, may cause respiratory

irritation.

Based on similar

compounds[3]

Incompatible Materials

Strong oxidizing agents, strong

bases, strong reducing agents,

iron.

General for aldehydes and

halogenated compounds[4][5]

Recommended PPE

Chemical-resistant gloves

(e.g., nitrile), safety goggles or

face shield, lab coat.

Standard laboratory practice

Disposal Method
Incineration at an approved

hazardous waste facility.

General for halogenated

organic waste[6][7]

Waste Container

Designated, leak-proof, and

chemically compatible

container for halogenated

organic liquid waste.

[7]

Storage of Waste

In a designated, cool, dry, and

well-ventilated satellite

accumulation area.

[8]

Step-by-Step Disposal Protocol
The disposal of 2-Chloro-5-iodobenzaldehyde must adhere to all federal, state, and local

regulations. The following is a general protocol that should be adapted to meet the specific

requirements of your institution.

1. Personal Protective Equipment (PPE) and Preparation:
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Wear appropriate PPE, including chemical-resistant gloves, safety goggles or a face shield,

and a lab coat.

Ensure that a safety shower and eyewash station are readily accessible.

Conduct all handling and preparation for disposal in a well-ventilated area, preferably within

a chemical fume hood.

2. Waste Segregation and Containerization:

Segregate: 2-Chloro-5-iodobenzaldehyde is a halogenated organic waste. It must be

segregated from non-halogenated organic waste, aqueous waste, and solid waste.[7][9]

Mixing with incompatible waste streams can lead to dangerous reactions and complicates

the disposal process.

Container Selection: Use a designated, leak-proof, and chemically compatible container for

halogenated organic liquid waste. Polyethylene or glass containers are typically suitable. The

use of metal cans is not recommended as halogenated compounds can produce acids that

corrode metal.

Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical name

"2-Chloro-5-iodobenzaldehyde," and the approximate concentration and volume. Affix your

institution's hazardous waste tag.

3. Spill and Contamination Cleanup:

In the event of a spill, evacuate non-essential personnel from the area.

For small spills, absorb the material with an inert absorbent (e.g., vermiculite, sand, or

commercial sorbent pads).

Carefully collect the absorbed material and contaminated debris into a sealed, labeled

container for hazardous waste disposal.

Clean the spill area thoroughly with a suitable solvent (such as ethanol), followed by soap

and water.[4] All cleaning materials must also be disposed of as hazardous waste.
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4. Storage and Collection:

Storage: Store the sealed waste container in a designated satellite accumulation area within

the laboratory. This area should be under the control of laboratory personnel and away from

incompatible materials.

Closure: Keep the waste container securely closed at all times, except when adding waste.

Volume: Do not overfill the container. Leave at least 10% of headspace to allow for vapor

expansion.

Arrange for Pickup: Once the container is full, or when the experiment generating the waste

is complete, contact your institution's Environmental Health and Safety (EHS) department to

arrange for a waste pickup.

5. Final Disposal:

Your institution's EHS department will coordinate with a licensed hazardous waste disposal

company for the transportation and final disposal of the chemical.

The primary method of destruction for halogenated organic compounds is high-temperature

incineration, which ensures the breakdown of the molecule into less harmful components

under controlled conditions.[6]

Disposal Workflow Diagram
The following diagram illustrates the logical flow of the disposal process for 2-Chloro-5-
iodobenzaldehyde.
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Disposal Workflow for 2-Chloro-5-iodobenzaldehyde

Contingency

Step 1: Preparation & PPE

Step 2: Segregate as
Halogenated Organic Waste

Step 3: Use Designated
Leak-Proof Container

Step 4: Label Container
with Chemical Name & Hazards

Step 5: Store in Satellite
Accumulation Area

Step 6: Arrange for EHS
Waste Pickup

Step 7: Transport to Approved
Waste Disposal Facility

Step 8: Incineration

Spill Occurs

Follow Spill Cleanup Protocol:
- Absorb with inert material
- Collect in sealed container

- Dispose as hazardous waste

Immediate Action

Store with other waste

Click to download full resolution via product page

Caption: Disposal workflow for 2-Chloro-5-iodobenzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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